Cas no 198470-84-7 (Parecoxib)

• Product Name: Parecoxib
• CAS No: 198470-84-7
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• MDL: MFCD25976408
• CID: 839608
• PubChem ID: 119828
• Update Time: 2025-04-19

Parecoxib Chemical and Physical Properties

Names and Identifiers

• Parecoxib
• Dynastat
• Parocoxib
• SC 69124
• N-((p-(5-methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)propionamide
• N-[4-(5-methyl-3-phenyl-oxazol-4-yl)phenyl]sulfonylpropanamide
• N-{[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonyl}propanamide
• Parecoxib [USAN:INN:BAN]
• Propanamide, N-((4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl)sulfonyl)-
• UNII-9TUW81Y3CE
• N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanamide
• N-{[4-(5-Methyl-3-phenylisoxazol-4-yl)phenyl]sulfonyl}propionamide
• N-[[4-(5-Methyl-3-phenylisoxazol-4-yl)phenyl]sulfonyl]propionamide (This product is unavailable in the U.S.)
• N-[4-(5-Methyl-3-phenyloxazol-4-yl)phenyl]sulfonylpropanamide
• Valus-P
• Vorth-P
• Valdecoxib Impurity J
• Parecoxib SodiuM IMpurity W
• Parecoxib SodiuM iMpurity PR-12-I
• N-(4-(5-Methyl-3-phenylisoxazol-4-yl)phenylsulfonyl)propionaMide
• Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-
• CCG-268299
• BRD-K13800121-001-01-5
• HY-17474
• 198470-84-7
• GTPL2895
• Parecoxib, VETRANAL(TM), analytical standard
• N-[4-(5-Methyl-3-phenyl-oxazol-4-yl)phenyl]sulfonylpropanamde
• Parecoxib (USAN/INN)
• N-[[4-(5-methyl-3-phenyl-4-isoxazolyl) phenyl] sulfonyl] propanamide
• AKOS025401810
• NCGC00181773-03
• N-[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)benzenesulfonyl]propanamide
• BDBM50506744
• SC69124
• 9TUW81Y3CE
• N-((4-(5-methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)propionamide
• AC-25842
• J-523329
• NCGC00181773-05
• Parecoxib 100 microg/mL in Acetonitrile
• NS00004159
• CHEBI:73038
• N-?[[4-?(5-?Methyl-?3-?phenyl-?4-?isoxazolyl)?phenyl]?sulfonyl]?propanamide
• CHEMBL1206690
• HMS3885L14
• TZRHLKRLEZJVIJ-UHFFFAOYSA-N
• PARECOXIB [MI]
• parecoxibum
• PARECOXIB [EMA EPAR]
• Propanamide, N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-; N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanamide; Parecoxib; SC 69124; Valus-P; Vorth-P
• Xapit
• PARECOXIB [INN]
• PARECOXIB [WHO-DD]
• HMS3741C09
• s4656
• Z2588040125
• BRD-K13800121-236-01-7
• N-[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonylpropanamide
• N-{[4-(5-methyl-3-phenylisoxazol-4-yl)phenyl]sulfonyl}propanamide
• Rayzon
• MFCD25976408
• DTXSID1044229
• SC-69124
• BCP07254
• PARECOXIB [USAN]
• AS-72353
• EN300-20600171
• SCHEMBL9529
• NCGC00378576-02
• CS-1959
• Q347941
• PXB
• DB08439
• NCGC00181773-04
• EX-A1993
• D03716

• MDL： MFCD25976408
• Inchi： 1S/C19H18N2O4S/c1-3-17(22)21-26(23,24)16-11-9-14(10-12-16)18-13(2)25-20-19(18)15-7-5-4-6-8-15/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key： TZRHLKRLEZJVIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(NC(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 370.09884
• Monoisotopic Mass: 370.098728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 3.3

Experimental Properties

• Color/Form: No data available
• Density: 1.264
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.58
• Solubility: In vitro: DMSO solubility ≥ 50 mg/ml (134.98 mm) * "≥" means soluble, but saturation unknown
• PSA: 89.27
• LogP: 5.00360
• Merck: 7036

Parecoxib Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H360-H373
• Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-48/22-51/53
• Safety Instruction： 36/37-61
• RTECS：TX1478700
• Hazardous Material Identification：
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides